Cas no 2869-59-2 (Dibenzo[def,p]chrysene-10-carboxaldehyde)

Dibenzo[def,p]chrysene-10-carboxaldehyde structure
2869-59-2 structure
Product Name:Dibenzo[def,p]chrysene-10-carboxaldehyde
CAS No:2869-59-2
MF:C25H14O
MW:330.378066539764
CID:264733
PubChem ID:17875
Update Time:2025-04-19

Dibenzo[def,p]chrysene-10-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[def,p]chrysene-10-carboxaldehyde
    • BRN 1996013
    • DIBENZO(def,p)CHRYSENE-10-CARBOXALDEHYDE
    • DTXSID20951348
    • 5-Formyl-1,2:3,4-dibenzopyrene
    • 2869-59-2
    • Naphtho[1,2,3,4-pqr]tetraphene-14-carbaldehyde
    • Inchi: 1S/C25H14O/c26-14-18-7-3-6-16-13-17-12-11-15-5-4-10-20-19-8-1-2-9-21(19)25(22(16)18)24(17)23(15)20/h1-14H
    • InChI Key: DVAKHPKKSJBUQF-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC2C=C3C=CC4=CC=CC5C6C=CC=CC=6C(C=21)=C3C=54

Computed Properties

  • Exact Mass: 330.10452
  • Monoisotopic Mass: 330.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 7

Experimental Properties

  • Density: 1.0905 (rough estimate)
  • Boiling Point: 427.82°C (rough estimate)
  • Flash Point: 419.9°C
  • Refractive Index: 1.6380 (estimate)
  • PSA: 17.07
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